Cas no 103-71-9 (Phenyl isocyanate)

Phenyl isocyanate is a colorless liquid,Pungent smell.Soluble in ether,Stable nature,inflammable,Toxic,Highly irritating.It is mainly used to identify alcohols and amines,Also used as an intermediate in organic synthesis.

Phenyl isocyanate structure

Product Name:Phenyl isocyanate

CAS No:103-71-9

Molecular Formula:C₇H₅NO

Molecular Weight:119.12

MDL:MFCD00001994

CID:35239

PubChem ID:7672

Phenyl isocyanate Properties

Names and Identifiers

- Phenyl isocyanate
- AKOS 92485
- carbanil
- ISOCYANIC ACID PHENYL ESTER
- ISO-CYANATOBENZENE
- Phenylcarbimide
- phenylic mustard oil
- Additive ti
- 6-isocyanatobenzene
- benzeneisocyanate
- carbanile
- Fenylisokyanat
- isocyanato-benzene
- Karbanil
- mondurp
- pic
- Isocyanatobenzene
- PhNCO
- Phenylisocyanate
- Mondur P
- CHEBI:53806
- 103-71-9
- NSC-74454
- Phenyl isocyanate, p.a., 99.5%
- NS00010655
- phenyl isocyanate, 14C-labeled cpd
- PHENYL ISOCYANATE [HSDB]
- Phenyl isocyanate, >=98%
- Phenyl isocyanate, technical, >=98.0% (GC)
- 1,2-Diacylglycerol-LD-PI-pool
- Phenyl ester of isocyanic acid
- Phenyl socyanate
- EN300-21290
- 1-isocyanatobenzene
- Isocyanic acid, phenyl ester
- AKOS000119300
- SCHEMBL5925
- DTXSID5051521
- EC 203-137-6
- Q408413
- A800789
- Carba0
- Phenyl isocyanate [UN2487] [Poison]
- J-523933
- EINECS 203-137-6
- NSC74454
- Phenyl carbonimide
- 4-isocyanatobenzene
- Epitope ID:117716
- PHENYL ISOCYANATE [MI]
- Benzene, isocyanato-
- Isocyanate, phenyl ester
- Phenyl isocyanate, for HPLC derivatization, >=99.0% (GC)
- UN 2487
- I0131
- phenyl-isocyanate
- AI3-28250
- NSC 74454
- HSDB 5356
- Fenylisokyanat [Czech]
- UNII-196GO6BSOH
- 196GO6BSOH
- InChI=1/C7H5NO/c9-6-8-7-4-2-1-3-5-7/h1-5
- WLN: OCNR
- UN2487
- isocyanato benzene
- BENZENE,ISOCYANATE
- 286012-94-0
- Karbanil [Czech]
- phenyl isocynate
- +Expand
- MDL： MFCD00001994
- InChIKey： DGTNSSLYPYDJGL-UHFFFAOYSA-N
- Inchi： 1S/C7H5NO/c9-6-8-7-4-2-1-3-5-7/h1-5H
- SMILES： C1=CC=C(C=C1)N=C=O
- BRN： 471391

Computed Properties

Exact Mass: 119.03700
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 119.037113783g/mol
Heavy Atom Count: 9
Complexity: 121
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 29.4Å²

Experimental Properties

LogP: 1.65390
PSA: 29.43000
Merck: 14,7296
Refractive Index: n20/D 1.535(lit.)
Water Partition Coefficient: decompose
Boiling Point: 162-163 °C(lit.)
Melting Point: −30 °C (lit.)
Vapor Pressure: 1.4 mmHg ( 20 °C)
Flash Point: Fahrenheit: 123.8 ° f
Celsius: 51 ° c
Solubility: Miscible with ether.
Color/Form: Colorless to light yellow liquid with pungent smell [1]
Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, water, moisture, alcohols, amines, strong bases, strong acids. Protect from air.
Solubility: Soluble in ether [10]
Sensitiveness: Moisture Sensitive
Density: 1.096 g/mL at 25 °C(lit.)

Phenyl isocyanate Security Information

Symbol: GHS02 GHS05 GHS06 GHS08
RTECS：DA3675000
WGK Germany：2
Safety Term：6.1
Safety Instruction： S16-S26-S28-S36/37/39-S45-S38-S28A
Packing Group：I
Packing Group：I
Risk Phrases：R22; R26; R36/37/38; R42
Hazard Level：6.1
Dangerous goods sign： T+
Hazardous Material transportation number：UN 2487 6.1/PG 1
Hazard Statement： H226-H302-H314-H317-H330-H334
Warning Statement： P260-P280-P284-P305+P351+P338-P310
Storage Condition：2-8°C
PackingGroup：I
Risk Phrases： 10-22-26-34-42-52
Signal Word：Danger
TSCA：Yes
HazardClass：6.1
FLUKA BRAND F CODES：21

Phenyl isocyanate Customs Data

HS CODE：2929109000
Customs Data：

China Customs Code:
2929109000

Overview:

2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Phenyl isocyanate Synthesis

Phenyl isocyanate Related Literature

1. Insertion reactions of platinum(II) ureylene complexes

Maarten B. Dinger,William Henderson J. Chem. Soc. Dalton Trans. 1998 1763
2. The pyridine-catalysed reaction of methanol with phenyl isocyanate in tetrachloromethane

Roy B. Moodie,Peter J. Sansom J. Chem. Soc. Perkin Trans. 2 1981 664
3. Three fundamental mechanisms of base-catalysed reactions of isocyanates with hydrogen-acidic compounds

Klaus Schwetlick,Rainer Noack,Fanziska Stebner J. Chem. Soc. Perkin Trans. 2 1994 599
4. 189. α-Methylenic reactivity in olefinic systems. Part II. The reaction between olefins and phenyl isocyanate : evidence relating to the catalytic action of stannic chloride

John W. Baker,J. B. Holdsworth J. Chem. Soc. 1945 724
5. Reactions of group IV organometallic compounds. Part XIV. Anomalous cyclization products from the reaction of heptamethyldisilazane with phenyl isocyanate at elevated temperatures

Kenji Itoh,Nobukatsu Kato,Shizuyoshi Sakai,Yoshio Ishii J. Chem. Soc. C 1969 2005
6. Addition of amine–boranes to isocyanates to form urea–borane complexes

R. H. Cragg,N. N. Greenwood J. Chem. Soc. A 1967 961
7. Aliphatic tertiary amine catalysed urethane formation – a combined experimental and theoretical study

Hadeer Q. Waleed,Marcell Csécsi,Vivien Konyhás,Zsanett R. Boros,Béla Viskolcz,Zsolt Fejes,Béla Fiser Phys. Chem. Chem. Phys. 2022 24 20538
8. Isocyanate diinsertion into the N–H bond of the 2-pyridylamino ligand of organolanthanides

Yan Sun,Zhengxing Zhang,Xu Wang,Xiaoqing Li,Linhong Weng,Xigeng Zhou Dalton Trans. 2010 39 221
9. Hydroboration of isocyanates: cobalt-catalyzed vs. catalyst-free approaches

Kristina A. Gudun,Samat Tussupbayev,Ainur Slamova,Andrey Y. Khalimon Org. Biomol. Chem. 2022 20 6821
10. Synthesis of alkynamides through reaction of alkyl- or aryl-substituted alkynylaluminums with isocyanates

Soohong Cho,Yeonjoo Lee,Kyeongmin Lee,Hwiwoong Lee,Yunmi Lee,Byunghyuck Jung Org. Biomol. Chem. 2022 20 139

Cas no 103-71-9 (Phenyl isocyanate)

Phenyl isocyanate Properties

Names and Identifiers

Computed Properties

Experimental Properties

Phenyl isocyanate Security Information

Phenyl isocyanate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Phenyl isocyanate Synthesis

Phenyl isocyanate Related Literature

Related Categories

103-71-9 (Phenyl isocyanate) Related Products